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Compound of Interest

Compound Name: Dextroamphetamine-d5

Cat. No.: B13441505 Get Quote

The safe and compliant disposal of dextroamphetamine-d5, a controlled substance, is critical

for laboratory safety, environmental protection, and regulatory adherence. This guide provides

detailed procedures for researchers, scientists, and drug development professionals to manage

the disposal of dextroamphetamine-d5 waste streams effectively.

Regulatory Framework
The disposal of controlled substances is primarily governed by the Drug Enforcement

Administration (DEA) and the Environmental Protection Agency (EPA). Key regulations

stipulate that controlled substances must be rendered "non-retrievable," meaning they cannot

be transformed into a physical or chemical state as a controlled substance or its analogue.[1]

Facilities must also comply with all applicable federal, state, and local laws.[2]

Disposal Options for Dextroamphetamine-d5
Research facilities have several DEA-compliant options for the disposal of expired, unwanted,

or unusable dextroamphetamine-d5. The selection of a method will depend on the quantity of

the substance, the facility's registration status, and state and local regulations.
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Disposal Method Description Best For
Key
Considerations

Reverse Distributor

Transferring the

controlled substance

to a DEA-registered

reverse distributor for

return to the

manufacturer or for

disposal.[3][4]

Unused and expired

medications,

particularly those in

their original

packaging.[3][5]

This method shifts the

burden of hazardous

waste management to

the reverse distributor.

[3] Requires

completion of DEA

Form 41 or Form 222.

[4]

Incineration

High-temperature

destruction that

renders the substance

non-retrievable.[5][6]

Both hazardous and

non-hazardous

pharmaceutical waste.

[3][6]

Must be performed at

an EPA-approved and

DEA-registered

facility.[7]

Chemical Deactivation

Using a chemical

solution to neutralize

the active

pharmaceutical

ingredient.[5][7]

Small quantities of

controlled substances.

The resulting mixture

must be disposed of in

accordance with

hazardous waste

regulations if

applicable.[1]

Law Enforcement

Take-Back Programs

Surrendering the

substance to law

enforcement at a

designated collection

site or event.[7][8]

Small quantities from

ultimate users, but

may be an option for

some research

facilities depending on

local regulations.

Primarily designed for

public disposal of

unused medications.

[9]

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the proper disposal of

dextroamphetamine-d5 in a laboratory setting.

1. Segregation and Labeling:
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Immediately segregate dextroamphetamine-d5 waste from other chemical and biological

waste streams.

Collect the waste in a designated, properly labeled, and sealed container. The container

should be clearly marked as "Hazardous Waste" and include the chemical name.[6][10]

2. Documentation:

Maintain meticulous records of all dextroamphetamine-d5 waste.[5]

For on-site destruction, two authorized employees must witness the entire process and sign

a destruction log.[1]

Complete DEA Form 41, "Registrants Inventory of Drugs Surrendered," for all disposals. This

form must be kept on file for at least two years.[4]

3. Selection of Disposal Method:

Based on the quantity of waste and institutional policies, choose an appropriate disposal

method from the table above.

For larger quantities, utilizing a reverse distributor is often the most practical and compliant

option.[4]

4. On-Site Destruction (if applicable and permitted):

If performing chemical deactivation on-site, ensure the process renders the

dextroamphetamine-d5 non-retrievable.[1]

Follow all safety precautions outlined in the Safety Data Sheet (SDS), including the use of

personal protective equipment (PPE) such as gloves, eye protection, and a lab coat.[11][12]

The entire process should be conducted in a well-ventilated area or a chemical fume hood.

[11]

5. Off-Site Disposal:
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If using a reverse distributor or a licensed hazardous waste contractor, ensure they are DEA-

registered for handling controlled substances.

Package the waste securely for transport in accordance with all Department of

Transportation (DOT) regulations.[13]

6. Final Disposal Confirmation:

Obtain and retain all documentation from the disposal vendor, including certificates of

destruction.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of dextroamphetamine-d5.
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Dextroamphetamine-d5 Disposal Workflow

Preparation

Disposal Method Selection

Disposal Pathways

Completion

Dextroamphetamine-d5 Waste Generated

Segregate and Label Waste Container

Initiate DEA Form 41 and Internal Log

Select Disposal Method

Engage DEA-Registered Reverse Distributor

Reverse Distribution

Contact Approved Waste Hauler

Incineration

Perform On-site Chemical Deactivation

Chemical Deactivation

Package and Ship According to Regulations

Reverse Distributor Manages Disposal

Complete and File DEA Form 41

Transport to DEA/EPA Approved Incinerator

Incineration

Verify 'Non-Retrievable' Status

Dispose of Residue as Hazardous Waste

Retain All Records for at Least 2 Years

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for dextroamphetamine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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